Cas no 63181-64-6 (2,6-Dioxoheptane-1,7-diyl diacetate)

• Product Name: 2,6-Dioxoheptane-1,7-diyl diacetate
• CAS No: 63181-64-6
• MF: C₁₁H₁₆O₆
• MW: 244.241144180298
• CID: 2789913
• PubChem ID: 71373230
• Update Time: 2025-04-21

2,6-Dioxoheptane-1,7-diyl diacetate Chemical and Physical Properties

Names and Identifiers

• 63181-64-6
• DTXSID50796062
• 2,6-Dioxoheptane-1,7-diyl diacetate

• Inchi： 1S/C11H16O6/c1-8(12)16-6-10(14)4-3-5-11(15)7-17-9(2)13/h3-7H2,1-2H3
• InChI Key： YFMQMLWPHCSAAZ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC(CCCC(COC(C)=O)=O)=O

Computed Properties

• Exact Mass: 244.09468823Da
• Monoisotopic Mass: 244.09468823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.7Ų